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Compound of Interest

Compound Name: 1-Cyanoethane-1-sulfinyl chloride

Cat. No.: B13164420

Get Quote

Executive Summary

1-Cyanoethane-1-sulfinyl chloride (CAS: 1851774-95-2) is a specialized electrophilic sulfur
reagent used in the advanced modification of peptides. Unlike standard carboxyl-activating
reagents (e.g., HATU, DIC), this compound is employed to introduce the 1-cyanoethanesulfinyl
moiety onto nucleophilic residues (primary amines, thiols).

Its primary application lies in Peptidomimetic Synthesis, specifically the formation of
Sulfinamide (

) backbone linkages, which act as transition-state isosteres of the tetrahedral intermediate in
amide hydrolysis. Additionally, the electron-withdrawing cyano group adjacent to the sulfur
center modulates the electronic properties of the linkage, influencing both metabolic stability
and hydrogen-bonding potential.

Part 1: Chemical Basis & Mechanism[1]
The Reagent Profile[2][3]

¢ Chemical Structure:
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» Functionality: Chiral Sulfinyl Chloride.
o Key Reactivity: Electrophilic attack at the Sulfur(IV) center by nucleophiles (amines/thiols).
o Stereochemistry: The reagent possesses two chiral centers (the

-carbon and the sulfinyl sulfur), typically existing as a mixture of diastereomers unless
chirally resolved.

Mechanistic Pathway: N-Sulfinylation

The reaction between a peptide N-terminus (or side-chain amine like Lysine) and 1-
Cyanoethane-1-sulfinyl chloride proceeds via a nucleophilic substitution at the sulfur atom.

e Nucleophilic Attack: The lone pair of the amine attacks the electrophilic sulfur.
o Elimination: Chloride is displaced as a leaving group.

o Proton Transfer: Base-mediated deprotonation yields the stable sulfinamide.
Why use this reagent?

» Bioisosterism: The resulting sulfinamide bond mimics the geometry of the peptide bond but
resists proteolytic cleavage.

e Electronic Tuning: The

-cyano group (

) is strongly electron-withdrawing, increasing the acidity of the adjacent proton and altering
the H-bond acceptor capability of the sulfinyl oxygen.

Visualization of Reaction Mechanism
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Caption: Nucleophilic substitution mechanism for the installation of the 1-cyanoethanesulfinyl
moiety on a peptide amine.

Part 2: Experimental Protocols
Protocol A: N-Terminal Sulfinylation on Solid Phase

Obijective: To cap the N-terminus of a resin-bound peptide with a 1-cyanoethanesulfinyl group.

Reagents Required:

Resin-bound peptide (Fmoc-deprotected, free amine).

1-Cyanoethane-1-sulfinyl chloride (1.5 — 2.0 equivalents).

Dichloromethane (DCM) (Anhydrous).

Diisopropylethylamine (DIEA) or N-Methylmorpholine (NMM).

Step-by-Step Methodology:

» Resin Preparation:

o Swell the resin (e.g., Rink Amide, 0.1 mmol scale) in DCM for 20 minutes.

o Ensure Fmoc removal is complete (positive Kaiser test).
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o Critical Step: Wash the resin 3x with anhydrous DCM to remove traces of DMF/MeOH, as
sulfinyl chlorides react rapidly with protic solvents.

e Reagent Activation (In Situ):

o In a separate dry vial, dissolve 1-Cyanoethane-1-sulfinyl chloride (2.0 eq relative to
resin loading) in anhydrous DCM (2 mL).

o Cool the solution to
on an ice bath. Sulfinyl chlorides are thermally unstable and prone to disproportionation.
e Coupling Reaction:
o Add DIEA (2.2 eq) to the resin suspension.
o Immediately add the cooled sulfinyl chloride solution to the resin.
o Agitate gently at
for 30 minutes, then allow to warm to Room Temperature (RT) for 1 hour.
e Monitoring:

o Perform a Chloranil Test (for secondary amines) or Kaiser Test (for primary amines). The
test should be negative (no color change), indicating complete capping of the amine.

e Workup:
o Drain the solvent.
o Wash resin: DCM (

), DMF (

), DCM (

).
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o Note: Do not use methanol in the immediate first wash to avoid potential reaction with any
residual activated species, though the sulfinamide product is stable.

Protocol B: Solution Phase Synthesis of Sulfinamide
Dipeptides

Objective: To couple an amino acid ester with 1-Cyanoethane-1-sulfinyl chloride for building
block synthesis.

Parameter Condition Reason

Prevents hydrolysis of the

Solvent DCM or THF (Anhydrous) )
chloride.
Controls stereochemistry at the
Temperature to
sulfur center.
] ] Scavenges HCI; milder than
Base Triethylamine (TEA) ) )
inorganic bases.
o ) ) ) Excess chloride can lead to
Stoichiometry 1:1 (Amine : Sulfinyl Chloride) ) ] )
bis-sulfinylation.
Procedure:

Dissolve the amino acid ester hydrochloride (1.0 eq) in DCM.

Add TEA (2.0 eq) and cool to

Add 1-Cyanoethane-1-sulfinyl chloride (1.0 eq) dropwise over 15 mins.

Stir at

for 1h, then

for 1h.
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» Quench with water, extract with DCM, and purify via flash chromatography
(EtOAc/Hexanes).

Part 3: Advanced Applications & Oxidation
The sulfinamide linkage (

) formed by this reagent is a versatile intermediate. It can be oxidized to a Sulfonamide (

), which is a highly stable, non-hydrolyzable peptide bond surrogate.

Oxidation Workflow

To convert the Cyanoethyl-sulfinamide to a Cyanoethyl-sulfonamide:
e Reagent:

-CPBA (meta-Chloroperoxybenzoic acid) or

o Conditions: Treat the protected peptide (in solution or on resin) with 1.2 eq of

-CPBA in DCM at
for 1 hour.

e Result: Quantitative conversion of

to

Workflow Visualization
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Caption: Synthetic workflow from amine coupling to sulfonamide oxidation.
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Peptide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b13164420/docs#application-note-1-cyanoethane-1-
sulfinyl-chloride-in-peptide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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